6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine

• Molecular Formula: C20H18N4
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C20H18N4/c1-14-10-11-18-23-19(17-9-5-6-12-21-17)20(24(18)13-14)22-16-8-4-3-7-15(16)2/h3-13,22H,1-2H3
• InChI Key: RUKTTYRDMIRNMF-UHFFFAOYSA-N
• SMILES: CC1=CN2C(=NC(=C2NC3=CC=CC=C3C)C4=CC=CC=N4)C=C1

Description

6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of imidazo[1,2-a]pyridines, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties.

Mechanism of Action

The mechanism of action of 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine involves its binding to the ATP-binding site of the targeted kinases, thereby inhibiting their activity. This leads to the disruption of downstream signaling pathways and ultimately results in the inhibition of cell growth and proliferation. The anti-inflammatory activity of this compound is thought to be mediated by the inhibition of the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
The biochemical and physiological effects of 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine have been investigated in various studies. It has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of CDK2 and Aurora kinase A. In addition, this compound has been reported to possess anti-angiogenic activity by inhibiting the proliferation and migration of endothelial cells. The anti-inflammatory activity of 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine is thought to be mediated by the inhibition of the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

The advantages of using 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine in lab experiments include its potent inhibitory activity against several kinases, its anti-inflammatory and anti-angiogenic properties, and its potential applications in drug discovery and development. However, the limitations of using this compound include its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

The future directions for the research on 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine include the development of more potent and selective analogs, the investigation of its activity against other kinases and cellular targets, and the evaluation of its efficacy and safety in preclinical and clinical studies. In addition, the use of this compound in combination with other anticancer agents or immunotherapies may enhance its therapeutic potential for the treatment of cancer and other inflammatory diseases.

Synthesis Methods

The synthesis of 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine involves the reaction of 2-aminopyridine with 2-methyl-4-nitrophenylacetonitrile followed by reduction of the resulting nitro compound with hydrogen gas and palladium on carbon catalyst. The final product is obtained after purification using column chromatography. This method has been reported to yield the compound in good purity and yield.

Scientific Research Applications

6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against several kinases, including cyclin-dependent kinase 2 (CDK2), glycogen synthase kinase 3β (GSK3β), and Aurora kinase A. These kinases are involved in various cellular processes, such as cell cycle regulation, apoptosis, and proliferation, and are considered attractive targets for cancer therapy. In addition, 6-methyl-N-(2-methylphenyl)-2-pyridin-2-ylimidazo[1,2-a]pyridin-3-amine has been reported to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.